Cas no 4724-46-3 (2-amino-3-(piperidin-1-yl)propanoic acid)

• Product Name: 2-amino-3-(piperidin-1-yl)propanoic acid
• CAS No: 4724-46-3
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 930814
• PubChem ID: 303563
• Update Time: 2025-07-01

2-amino-3-(piperidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AGN-PC-00OYX4; 3-Piperidino-alanin; AKOS011014350; 3-piperidino-alanine; 3-piperidin-1-ylalanine; AC1L730C; SureCN1176730; NSC192628; MCULE-2469297338;
• 2-amino-3-(piperidin-1-yl)propanoic acid
• (R)-2-Amino-3-(piperidin-1-yl)propanoic acid
• DTXSID20307543
• 2-amino-3-(piperidin-1-yl)propanoicacid
• 3-piperidin-1-ylalanine
• NSC192628
• NSC-192628
• 911633-41-5
• (2S)-2-amino-3-piperidin-1-ylpropanoic acid
• EN300-149445
• SCHEMBL1176730
• (S)-2-Amino-3-(piperidin-1-yl)propanoic acid
• 4724-46-3
• AKOS011014350
• 2-amino-3-piperidin-1-ylpropanoic acid

• Inchi： 1S/C8H16N2O2/c9-7(8(11)12)6-10-4-2-1-3-5-10/h7H,1-6,9H2,(H,11,12)
• InChI Key： GUVRVXOFGFQXCS-UHFFFAOYSA-N
• SMILES： OC(C(CN1CCCCC1)N)=O

Computed Properties

• Exact Mass: 172.12128
• Monoisotopic Mass: 172.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.146
• Boiling Point: 316.2°C at 760 mmHg
• Flash Point: 145°C
• Refractive Index: 1.519
• PSA: 66.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(piperidin-1-yl)propanoic acid

2-Amino-3-(piperidin-1-yl)propanoic Acid (CAS No. 4724-46-3): A Comprehensive Overview

The compound 2-amino-3-(piperidin-1-yl)propanoic acid (CAS No. 4724-46-3) is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine ring and an amino acid backbone, makes it a valuable building block for drug discovery and peptide synthesis. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing common queries and trending topics in the field.

One of the most frequently searched questions about 2-amino-3-(piperidin-1-yl)propanoic acid is its role in medicinal chemistry. Researchers are particularly interested in its potential as a precursor for neuromodulators and receptor ligands, given the piperidine moiety's prevalence in bioactive molecules. The compound's ability to mimic natural amino acids while introducing structural diversity has made it a focal point in designing peptide-based therapeutics and small-molecule drugs.

In the context of drug development, CAS 4724-46-3 is often explored for its pharmacokinetic properties. Its solubility, stability, and bioavailability are critical factors for researchers optimizing drug formulations. Recent studies have highlighted its utility in central nervous system (CNS) targeting, aligning with the growing demand for treatments addressing neurodegenerative diseases—a hot topic in both academic and industry circles.

Another area of interest is the compound's application in peptide engineering. With the rise of biologics and therapeutic peptides, 2-amino-3-(piperidin-1-yl)propanoic acid serves as a versatile scaffold for introducing conformational constraints or enhancing binding affinity. This aligns with current trends in precision medicine, where tailored molecular designs are pivotal for efficacy and safety.

From a synthetic chemistry perspective, the preparation of 4724-46-3 involves stereoselective synthesis and protection-deprotection strategies, topics frequently searched by organic chemists. The compound's chiral center adds complexity, making it a valuable case study for asymmetric synthesis techniques. Online forums and academic platforms often discuss optimized routes for its production, reflecting its relevance in method development.

Environmental and green chemistry considerations are also pertinent. Researchers are increasingly investigating sustainable methods to synthesize 2-amino-3-(piperidin-1-yl)propanoic acid, minimizing waste and energy consumption. This resonates with global efforts to promote eco-friendly chemical processes, a trending topic in scientific and regulatory communities.

In summary, 2-amino-3-(piperidin-1-yl)propanoic acid (CAS No. 4724-46-3) is a multifaceted compound with broad applications in drug discovery, peptide science, and synthetic chemistry. Its alignment with contemporary research trends—such as CNS therapeutics, biologics, and sustainable synthesis—ensures its continued relevance in scientific discourse. By addressing these key areas, this overview aims to provide a holistic understanding of the compound while catering to the informational needs of diverse stakeholders.